Cas no 2171999-45-2 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid
• CAS No: 2171999-45-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5895725
• PubChem ID: 165540865
• Update Time: 2025-10-22

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid
• 2171999-45-2
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-ethoxybutanoic acid
• EN300-1508939

• Inchi： 1S/C27H32N2O6/c1-3-34-18(14-24(30)31)15-28-25(32)27(2,17-12-13-17)29-26(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MFCAJXLEPBNPFI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)OCC

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid

4-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171999-45-2, known as 4-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-ethoxybutanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioconjugate chemistry. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a cyclopropyl group attached to a fluorenylmethoxycarbonyl (Fmoc) moiety, which is further linked to a propanamido group. The presence of an ethoxybutanoic acid segment introduces additional functional groups that can be exploited for various chemical modifications. This combination of structural elements contributes to the compound's versatility, enabling it to serve as a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of this compound. Researchers have employed multi-component reactions and click chemistry to streamline its production, ensuring high yields and purity. The use of protecting groups, such as the Fmoc group, has been instrumental in preserving the integrity of sensitive functional groups during the synthesis process. These developments underscore the importance of this compound as a key intermediate in the development of advanced biomaterials and pharmaceutical agents.

In terms of applications, this compound has shown remarkable potential in the field of drug delivery systems. Its ability to act as a linker between therapeutic molecules and targeting ligands has been leveraged in the creation of targeted drug delivery systems. For instance, studies have demonstrated its effectiveness in enhancing the specificity and efficacy of anticancer drugs by facilitating their selective uptake by cancer cells. This property is attributed to the compound's ability to form stable conjugates with various biomolecules, including peptides and antibodies.

Moreover, the compound's role in bioconjugate chemistry has been extensively explored. Its compatibility with common coupling reagents and its stability under physiological conditions make it an ideal candidate for use in the development of biosensors and diagnostic tools. Recent research has focused on its application in creating fluorescent probes for real-time monitoring of biological processes, further expanding its utility in biomedical research.

The integration of this compound into materials science has also yielded promising results. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been exploited for creating advanced coatings with tailored properties. These coatings exhibit excellent resistance to corrosion and wear, making them suitable for use in harsh environmental conditions. Furthermore, the compound's ability to participate in supramolecular assembly processes has opened new avenues for the development of nanomaterials with unique mechanical and electronic properties.

Recent studies have also investigated the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity towards mammalian cells, making it a safer alternative to traditional synthetic polymers. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No 2171999-45-2 represents a multifaceted compound with significant potential across diverse scientific domains. Its unique structural features, combined with advancements in synthetic methodologies and application-oriented research, position it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make substantial contributions to both academic and industrial sectors.